Cas no 183320-29-8 (Erlotinib 7-O-Desmethyl Metabolite)

183320-29-8 structure
Product Name:Erlotinib 7-O-Desmethyl Metabolite
CAS No:183320-29-8
Molecular Formula:C21H21N3O4
Molecular Weight:379.409
CID:3164744
PubChem ID:16045730
Erlotinib 7-O-Desmethyl Metabolite Properties
Names and Identifiers
-
- Erlotinib 7-O-Desmethyl Metabolite
- OSI413
- OSI 413
- CP 373413
- OSI-413 (free base)
- 7-O-Desmethyl Erlotinib Hydrochloride 2
- 2-[4-(3-ethynylanilino)-6-(2-methoxyethoxy)quinazolin-7-yl]oxyethanol
- OSI413;OSI 413;CP 373413
- Erlotinib metabolite M13
- 2-((4-((3-Ethynylphenyl)amino)-6-(2-methoxyethoxy)quinazolin-7-yl)oxy)ethan-1-ol
- PD082111
- CHEMBL3741490
- 2-(4-(3-Ethynylanilino)-6-(2-methoxyethoxy)quinazolin-7-yl)oxyethanol
- 7-(2'-Desmethyl) erlotinib
- SCHEMBL1507627
- 183320-29-8
- UNII-EBL2O556JZ
- Ethanol, 2-((4-((3-ethynylphenyl)amino)-6-(2-methoxyethoxy)-7-quinazolinyl)oxy)-
- NS00116691
- CP-373413
- Q27277092
- OSI-413
- BDBM50499592
- DTXSID10939711
- EBL2O556JZ
-
- InChIKey: MTLKTHNRZJKPRP-UHFFFAOYSA-N
- Inchi: InChI=1S/C21H21N3O4/c1-3-15-5-4-6-16(11-15)24-21-17-12-19(28-10-9-26-2)20(27-8-7-25)13-18(17)22-14-23-21/h1,4-6,11-14,25H,7-10H2,2H3,(H,22,23,24)
- SMILES: C#CC1=CC(=CC=C1)NC2=NC=NC3=CC(=C(C=C32)OCCOC)OCCO
Computed Properties
- Exact Mass: 379.15320616g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Rotatable Bond Count: 9
- Monoisotopic Mass: 379.15320616g/mol
- Heavy Atom Count: 28
- Complexity: 511
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.8
- Topological Polar Surface Area: 85.7Ų
Erlotinib 7-O-Desmethyl Metabolite Suppliers
SHANG HAI KE WEI HUA XUE JI SHU Co., Ltd.
(CAS:183320-29-8)
MR./MRS.:BAI HE
Phone:18901607656
Email:3428632096@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:183320-29-8)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Erlotinib 7-O-Desmethyl Metabolite Related Literature
-
Yaw Kai Yan,R. Subramaniam Chem. Educ. Res. Pract., 2016,17, 1114-1126
-
Mariano L. Bossi,Pedro F. Aramendía Photochem. Photobiol. Sci., 2002,1, 507-513
-
Sen Wang,Hao Wang,Mei Dong,Zhangfeng Qin,Weibin Fan,Jianguo Wang Catal. Sci. Technol., 2021,11, 338-348
-
Hong Shi,Huihui Liu,Zhe Li,Wenyuan Wang,Xiang Shao Phys. Chem. Chem. Phys., 2020,22, 27077-27083
-
Jeffrey J. Kay,Sebastiaan Y. T. van de Meerakker,Kevin E. Strecker,David W. Chandler Faraday Discuss., 2009,142, 143-153
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6. Front cover
-
Liang-hua Wu,Wei-min Yang,Anatoly I. Frenkel Catal. Sci. Technol., 2014,4, 2512-2519
-
Sophia A. Bellia,Matthew Metzler,Marissa Huynh,Matthias Zeller,Arsalan Mirjafari,Pamela Cohn,Patrick C. Hillesheim Soft Matter, 2023,19, 749-765
-
Yimin Hu,Zhengyang Yan,Wangyu Shi,Jianning Liao,Min Liu,Ting Pan,Wei Wang,Yongjun Wu,Xianghong Hao,Hongchao Guo Chem. Commun., 2021,57, 8059-8062
-
Chia-Yuan Chen,Chia-Yun Chen,Cheng-Yi Lin,Ya-Ting Hu Lab Chip, 2013,13, 2834-2839
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